Cas no 77053-52-2 (Benzeneacetic acid, a-bromo-4-methyl-, methyl ester)

• Product Name: Benzeneacetic acid, a-bromo-4-methyl-, methyl ester
• CAS No: 77053-52-2
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 548759
• PubChem ID: 67781535
• Update Time: 2025-04-19

Benzeneacetic acid, a-bromo-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-bromo-4-methyl-, methyl ester
• Benzeneacetic acid, 2-bromo-4-methyl-, methyl ester
• Methyl 2-(2-bromo-4-methylphenyl)acetate
• methyl 2-bromo-2-p-tolylacetate
• methyl 2-bromo-2'-nitrophenylacetate
• methyl 2-bromo-4'-methylphenylacetate
• methyl bromo-p-tolylacetate
• 77053-52-2
• D88154
• XFWDNOQWXXCPMF-UHFFFAOYSA-N
• Benzeneacetic acid,2-bromo-4-methyl-,methyl ester
• starbld0016543
• 1069114-83-5
• SCHEMBL9129321
• Methyl2-(2-bromo-4-methylphenyl)acetate

• Inchi： 1S/C10H11BrO2/c1-7-3-4-8(9(11)5-7)6-10(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： XFWDNOQWXXCPMF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CC(=O)OC

Computed Properties

• Exact Mass: 241.99400
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.47300